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Compound of Interest

Compound Name: FR901463

Cat. No.: B15589788 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for FR901463 was not publicly available at the

time of this writing. The following guidance is based on established best practices for handling

potent, hazardous, and novel chemical compounds. FR901463 is a spliceosome inhibitor, and

compounds of this nature are often potent and may be cytotoxic.[1] Researchers, scientists,

and drug development professionals must conduct a thorough, substance-specific risk

assessment and consult with their institution's Environmental Health and Safety (EHS)

department before handling this compound.[2][3]

This guide provides essential, immediate safety and logistical information, including operational

and disposal plans, to facilitate the safe handling of FR901463 in a laboratory setting.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is critical to minimize exposure to potent chemical

compounds.[4] The selection of appropriate PPE should be based on a comprehensive risk

assessment of the specific procedures being performed.[2] The following table summarizes

recommended PPE for various tasks involving FR901463.
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Task Category Primary PPE
Secondary/Task-Specific
PPE

General Laboratory Work

• Safety glasses with side

shields• Disposable, low-

permeability, solid-front

laboratory gown with long

sleeves and tight-fitting cuffs[5]

[6]• Closed-toe shoes• Double-

gloving with powder-free nitrile

or neoprene gloves[6][7]

• Shoe covers[7]

Handling of Powders/Solids

• Full-face respirator with

appropriate cartridges or a

Powered Air-Purifying

Respirator (PAPR)[8][9]•

Chemical-resistant coveralls or

suit[8]• Double-gloving with

chemotherapy-rated

gloves[10]• Chemical-resistant

boots or shoe covers

• Chemical-resistant apron•

Head covering

Handling of Liquids/Solutions

• Chemical splash goggles or a

face shield[7]• Chemical-

resistant gloves (e.g., butyl

rubber, Viton®)• Chemical-

resistant apron over a lab

gown• Chemical-resistant

footwear

• Elbow-length gloves for

mixing and loading

Equipment Decontamination

• Chemical splash goggles or a

face shield• Heavy-duty,

chemical-resistant gloves•

Waterproof or chemical-

resistant apron• Chemical-

resistant boots

• Respirator (if aerosols or

vapors are generated)
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Note: Always inspect PPE for damage before use and follow the manufacturer's instructions for

proper use, removal, and disposal.[2] Remove PPE in a manner that avoids self-contamination.

[4]

Operational Plan
A clear and concise plan for handling potent compounds is essential to prevent contamination

and ensure a safe working environment.[4]

Preparation
Designated Area: Designate a specific area for handling FR901463, such as a chemical

fume hood, a Class II Biosafety Cabinet (BSC), or an isolator.

Ventilation: Ensure the designated area is under negative pressure with a dedicated exhaust

system to prevent contamination of the surrounding laboratory space.[11]

Assemble Materials: Gather all necessary equipment, reagents, and PPE before beginning

work to minimize traffic in and out of the designated area.

Minimize Quantities: Handle the smallest feasible quantity of the compound to reduce the

risk of exposure and the amount of waste generated.[4]

Review Procedures: Thoroughly review all experimental protocols and safety procedures

before starting any work.

Experimental Protocols
Weighing and Solution Preparation:

Weighing: If weighing a solid form of FR901463, perform this task within a containment

device such as a ventilated balance enclosure or a fume hood to prevent the dispersal of

powder.[4] Use disposable weigh boats.[4]

Solution Preparation: When preparing solutions, slowly add the solvent to the compound to

avoid splashing.[4] All manipulations of the compound should be conducted within the

designated handling area.[4]
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Decontamination:

Work Surfaces: At the end of each work session, decontaminate all work surfaces with an

appropriate cleaning agent.[4] Use wet-wiping techniques to avoid generating aerosols.[4]

Equipment: Decontaminate all reusable equipment according to established laboratory

procedures.[4]

PPE Removal: Remove PPE in the reverse order it was put on, being careful to avoid self-

contamination.[4] Dispose of single-use PPE in the designated hazardous waste container.

[4]

Disposal Plan
The disposal of potent compounds like FR901463 and all contaminated materials must be

done in accordance with local, state, and federal regulations.[12]
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Waste Type Disposal Procedure

Liquid Waste

• Collect all liquid waste containing FR901463 in

a dedicated, sealed, and clearly labeled

hazardous waste container.• Do not dispose of

this waste down the drain.[13]

Solid Waste

• All disposable items that have come into

contact with FR901463 (e.g., gloves, gowns,

weigh boats, paper towels) are considered

cytotoxic waste.[14]• Place these items in a

dedicated, leak-proof, and puncture-resistant

container with a purple lid or as designated by

your institution for cytotoxic waste.[15]

Sharps

• Dispose of any sharps (e.g., needles, scalpels)

contaminated with FR901463 in a designated,

puncture-proof sharps container with a purple

lid.[15]

Empty Containers

• Empty containers that held FR901463 should

be triple-rinsed. The first rinse should be

collected as hazardous waste.[13] Subsequent

rinses may also need to be collected depending

on the toxicity of the compound.[13]• Deface or

remove all labels from the empty container

before disposal as regular laboratory glass or

plastic waste, if permitted by your institution.[4]

Recommended Disposal Method: For many cytotoxic and potent pharmaceutical compounds,

high-temperature incineration is the recommended disposal method.[4][12]

Workflow for Safe Handling of Potent Compounds
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Caption: Workflow for the safe handling of potent chemical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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